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Compound of Interest

Compound Name: Catharanthine Tartrate

Cat. No.: B10818320 Get Quote

Introduction

Catharanthus roseus, commonly known as the Madagascar periwinkle, is a plant species of

significant medicinal importance due to its production of terpenoid indole alkaloids (TIAs),

including the anticancer agents vinblastine and vincristine. Catharanthine is a key monomeric

TIA found in the leaves of C. roseus and serves as a crucial precursor for the semi-synthesis of

vinblastine and its analogues. The efficient extraction of catharanthine from the plant material is

a critical step for the pharmaceutical industry. These application notes provide detailed

protocols for various methods of catharanthine extraction, catering to researchers, scientists,

and professionals in drug development. The described methods range from conventional

solvent extraction to more advanced techniques like supercritical fluid extraction, ultrasound-

assisted extraction, and microwave-assisted extraction.

Quantitative Data Summary
The efficiency of catharanthine extraction is highly dependent on the methodology and the

parameters employed. The following tables summarize quantitative data from various studies,

offering a comparative overview of different extraction techniques.

Table 1: Comparison of Different Extraction Methods for Catharanthine
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Table 2: Supercritical Fluid Extraction (SFE) Parameters for Indole Alkaloids

Pressure (bar)
Temperature
(°C)

Modifier
(Methanol
vol%)

Dynamic
Extraction
Time (min)

Key Alkaloids
Extracted

200 - 400 40 - 80 2.2 - 6.6 20 - 60

Catharanthine,

Vindoline,

Vinblastine,

Vincristine

150 40 - 10 h
Vindoline and

Catharanthine

300 35 - Not specified

Vindoline and

Catharanthine

(11.2 wt%)

Experimental Protocols
This section provides detailed step-by-step protocols for the extraction of catharanthine from

dried Catharanthus roseus leaves.

Protocol 1: Supercritical Fluid Extraction (SFE)
Supercritical fluid extraction is a green technology that utilizes a supercritical fluid, most

commonly carbon dioxide, as the extraction solvent. This method offers high selectivity and

efficiency.

Materials and Equipment:

Dried and powdered Catharanthus roseus leaves (200-300 mesh)

Supercritical Fluid Extraction system with an extraction vessel, pumps, and a collection

system

Supercritical grade carbon dioxide

Methanol (HPLC grade) as a modifier
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High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:

Sample Preparation: Dry the Catharanthus roseus leaves at 60°C for 24 hours and grind

them to a fine powder (200-300 mesh) to increase the surface area for extraction.

SFE System Setup:

Load the powdered leaf material (e.g., 25 g) into the extraction vessel of the SFE system.

Set the system parameters as follows:

Pressure: 250 bar

Temperature: 80°C

Modifier: 6.6 vol% methanol in CO₂

CO₂ flow rate: 3 mL/min

Extraction:

Pressurize the system with CO₂ to the desired pressure.

Introduce the methanol modifier into the CO₂ stream at the specified concentration.

Perform a dynamic extraction for 40 minutes.

Collection:

Depressurize the CO₂ stream after it exits the extraction vessel, causing the catharanthine

to precipitate in the collection vessel.

The extract is evaporated to dryness under nitrogen and the residue is dissolved in

methanol for analysis.

Analysis:
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Quantify the catharanthine content in the extract using a validated HPLC method.

Protocol 2: Ultrasound-Assisted Extraction (UAE)
Ultrasound-assisted extraction utilizes the energy of ultrasonic waves to enhance the extraction

process by disrupting cell walls and increasing mass transfer.

Materials and Equipment:

Dried and powdered Catharanthus roseus leaves

Ultrasonic bath or probe sonicator

Extraction solvent: 0.1 M Hydrochloric acid solution

Petroleum ether

Centrifuge

Filtration apparatus

Procedure:

Sample Preparation: Weigh 1.0 g of dried and powdered Catharanthus roseus leaves.

Extraction:

Place the powdered leaves in a flask with 100 mL of 0.1 M hydrochloric acid solution.

Place the flask in an ultrasonic bath and sonicate for 30 minutes.

Separate the mixture by centrifugation at 2000 rpm for 10 minutes.

Collect the supernatant and re-extract the sediment with an additional 100 mL of 0.1 M

HCl for another 30 minutes.

Purification:

Combine the supernatants from both extractions and filter.
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Extract the combined filtrate with 200 mL of petroleum ether to remove chlorophyll and

other lipophilic compounds. The aqueous layer contains the protonated alkaloids.

Further Processing (Optional - Alkaloid Precipitation):

To precipitate the alkaloids, an alkaline solution of embonic acid can be added to the

acidic extract to form water-insoluble alkaloid-embonate complexes.

Analysis:

Analyze the catharanthine content in the purified extract using HPLC.

Protocol 3: Microwave-Assisted Extraction (MAE)
Microwave-assisted extraction uses microwave energy to heat the solvent and plant material,

leading to a rapid extraction process.

Materials and Equipment:

Dried and powdered Catharanthus roseus leaves

Microwave extraction system

Extraction solvent: 80% Ethanol

Filtration apparatus

Procedure:

Sample Preparation: Place a known amount of dried, powdered C. roseus leaves into the

microwave extraction vessel.

Extraction:

Add the extraction solvent (80% ethanol) at a solid-to-liquid ratio of 1:20 (g/mL).

For optimal results, pre-soak the material for 1 hour.

Apply microwave irradiation at a low power setting for 2 minutes.
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Collection and Analysis:

After extraction, cool the vessel and filter the extract to separate the solid residue.

Analyze the filtrate for catharanthine content using HPLC.
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Caption: General workflow for the extraction of catharanthine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10818320?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CO2 Cylinder

High-Pressure Pump

Methanol Modifier

Extraction Vessel
(Powdered Leaves, 80°C, 250 bar)

Separator
(Pressure Reduction)

Catharanthine Extract CO2 Recycle

Click to download full resolution via product page

Caption: Schematic of the Supercritical Fluid Extraction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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